Cas no 1806284-11-6 (Ethyl 4-cyano-2-mercapto-6-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 4-cyano-2-mercapto-6-(trifluoromethoxy)benzoate
• CAS No: 1806284-11-6
• MF: C₁₁H₈F₃NO₃S
• MW: 291.246332168579
• CID: 4956618
• Update Time: 2025-10-28

Ethyl 4-cyano-2-mercapto-6-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-mercapto-6-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO3S/c1-2-17-10(16)9-7(18-11(12,13)14)3-6(5-15)4-8(9)19/h3-4,19H,2H2,1H3
• InChI Key： IMCYXJNFLIGNPO-UHFFFAOYSA-N
• SMILES： SC1=CC(C#N)=CC(=C1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.2
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 4-cyano-2-mercapto-6-(trifluoromethoxy)benzoate

Comprehensive Overview of Ethyl 4-cyano-2-mercapto-6-(trifluoromethoxy)benzoate (CAS No. 1806284-11-6)

Ethyl 4-cyano-2-mercapto-6-(trifluoromethoxy)benzoate (CAS No. 1806284-11-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a benzoate ester framework with functional groups such as a cyano group, a mercapto group, and a trifluoromethoxy substituent, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its potential applications in drug discovery and material science.

The molecular structure of Ethyl 4-cyano-2-mercapto-6-(trifluoromethoxy)benzoate includes a benzoate core, which is esterified with an ethyl group. The presence of the cyano (-CN) group at the 4-position and the mercapto (-SH) group at the 2-position introduces reactivity that can be exploited in various chemical transformations. Additionally, the trifluoromethoxy (-OCF3) group at the 6-position enhances the compound's lipophilicity and metabolic stability, traits highly valued in medicinal chemistry. These structural attributes make it a valuable building block for designing bioactive molecules.

In recent years, the demand for trifluoromethoxy-substituted compounds has surged, driven by their applications in pharmaceuticals and agrochemicals. The trifluoromethoxy group is known to improve the biological activity and pharmacokinetic properties of molecules, making Ethyl 4-cyano-2-mercapto-6-(trifluoromethoxy)benzoate a compound of interest for researchers exploring new drug candidates. Its potential use in developing enzyme inhibitors, receptor modulators, and other therapeutic agents has been a hot topic in scientific literature.

From a synthetic perspective, Ethyl 4-cyano-2-mercapto-6-(trifluoromethoxy)benzoate can serve as a precursor for more complex molecules. The mercapto group allows for thiol-ene click chemistry, a popular method for constructing sulfur-containing compounds. Meanwhile, the cyano group can be converted into carboxylic acids, amides, or tetrazoles, expanding its utility in multi-step synthesis. These features align with the growing trend of using modular and scalable synthetic routes in industrial chemistry.

The compound's relevance extends to material science, where its unique electronic properties, influenced by the trifluoromethoxy and cyano groups, are being investigated for applications in organic electronics and liquid crystals. Researchers are exploring its potential in designing advanced materials with tailored optical and electronic characteristics, addressing the increasing demand for high-performance organic semiconductors.

In the context of sustainability, the synthesis and application of Ethyl 4-cyano-2-mercapto-6-(trifluoromethoxy)benzoate are being evaluated for their environmental impact. Green chemistry principles, such as atom economy and reduced waste generation, are being applied to optimize its production. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched by professionals in the field.

For researchers and procurement specialists, understanding the commercial availability and pricing trends of Ethyl 4-cyano-2-mercapto-6-(trifluoromethoxy)benzoate is crucial. Market analyses indicate a steady rise in demand for such specialty chemicals, driven by their applications in high-value industries. Suppliers are increasingly offering custom synthesis services to meet the specific needs of clients, a trend reflected in the growing number of online queries about this compound's sourcing.

In summary, Ethyl 4-cyano-2-mercapto-6-(trifluoromethoxy)benzoate (CAS No. 1806284-11-6) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its structural versatility, combined with the growing interest in trifluoromethoxy and cyano-functionalized compounds, positions it as a key player in modern chemical research. As innovation in these fields continues, this compound is likely to remain a focal point for scientific and industrial advancements.